N,N'-1,2-ethanediylbis[3-(5-methyl-2-furyl)acrylamide]

• IUPAC Name: (E)-3-(5-methylfuran-2-yl)-N-[2-[[(E)-3-(5-methylfuran-2-yl)prop-2-enoyl]amino]ethyl]prop-2-enamide
• InChI: InChI=1S/C18H20N2O4/c1-13-3-5-15(23-13)7-9-17(21)19-11-12-20-18(22)10-8-16-6-4-14(2)24-16/h3-10H,11-12H2,1-2H3,(H,19,21)(H,20,22)/b9-7+,10-8+
• InChI Key: ZCMGFFOIGKAQSD-FIFLTTCUSA-N
• Canonical SMILES: CC1=CC=C(O1)C=CC(=O)NCCNC(=O)C=CC2=CC=C(O2)C
• Isomeric SMILES: CC1=CC=C(O1)/C=C/C(=O)NCCNC(=O)/C=C/C2=CC=C(O2)C
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol

Description

N,N'-1,2-ethanediylbis[3-(5-methyl-2-furyl)acrylamide], commonly known as EMFA, is a synthetic compound that has garnered significant attention in the scientific community due to its unique chemical properties. EMFA is a bisacrylamide derivative that is widely used in various research applications, including gel electrophoresis, chromatography, and drug delivery systems.

Mechanism of Action

EMFA works by forming covalent bonds between molecules, which results in the cross-linking of proteins and other biomolecules. The cross-linking process helps to stabilize the gel matrix in gel electrophoresis and improve the separation of DNA fragments. In chromatography, EMFA helps to separate and purify proteins by forming covalent bonds with them. In drug delivery systems, EMFA helps to improve the stability and efficacy of drugs by forming covalent bonds with them, which prevents them from degrading or being metabolized too quickly.
Biochemical and Physiological Effects:
EMFA has been shown to have minimal biochemical and physiological effects on living organisms. Studies have shown that EMFA is non-toxic and does not cause any adverse effects on cells or tissues. However, prolonged exposure to EMFA can cause skin and eye irritation, so it is important to handle it with care.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EMFA in lab experiments is its ability to cross-link proteins and other biomolecules, which helps to stabilize gels and improve the resolution of DNA fragments. EMFA is also relatively easy to synthesize and is cost-effective, making it a popular choice for many researchers. However, one of the limitations of using EMFA is its potential for toxicity and skin irritation, which can be a safety concern for researchers.

Future Directions

There are many potential future directions for research on EMFA. One area of interest is the development of new drug delivery systems that use EMFA as a cross-linking agent to improve the stability and efficacy of drugs. Another area of interest is the use of EMFA in tissue engineering, where it can be used to cross-link biomaterials and improve their mechanical properties. Finally, there is potential for further research on the toxicity and safety of EMFA to ensure that it can be used safely in lab experiments.

Scientific Research Applications

EMFA has been widely used in scientific research due to its unique chemical properties. EMFA is commonly used as a cross-linking agent in gel electrophoresis, where it helps to stabilize the gel matrix and improve the resolution of DNA fragments. EMFA is also used in chromatography to separate and purify proteins and other biomolecules. In addition, EMFA has been used in drug delivery systems to improve the stability and efficacy of drugs.